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Compound of Interest

Compound Name: Methyl 3-(4-formylphenyl)acrylate

Cat. No.: B130799

Essential Safety and Handling Guide for Methyl
3-(4-formylphenyl)acrylate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Methyl 3-(4-formylphenyl)acrylate
(CAS: 58045-41-3). The information is compiled from safety data for the compound and
structurally similar chemicals to ensure a comprehensive overview of safe laboratory practices.

Chemical Identifier:

o Name: Methyl 3-(4-formylphenyl)acrylate

Synonyms: Methyl (E)-3-(4-formylphenyl)acrylate, Methyl 3-(4-formylphenyl)-2-(E)-
propenoate

CAS Number: 58045-41-3[1][2][3][4]

Molecular Formula: C11H1003[1]

Molecular Weight: 190.20 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
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Methyl 3-(4-formylphenyl)acrylate is classified with several hazards, requiring strict

adherence to PPE protocols to prevent exposure. The primary hazards associated with this and

similar acrylate compounds include skin, eye, and respiratory irritation.[5]

Summary of GHS Hazard Statements:

e H302: Harmful if swallowed.[4]

e H315: Causes skin irritation.[4][5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[4][5]

e H411: Toxic to aquatic life with long lasting effects.[2]

The following table summarizes the minimum recommended PPE for handling this compound.

Protection Type

Required Equipment

Specifications and Rationale

Eye and Face Protection

Chemical safety goggles or a
full-face shield.[5][6]

Must be worn at all times to
protect against splashes and
fine particles. A face shield is
recommended when handling

larger quantities.[7][8]

Skin Protection

Nitrile gloves (double-gloving
recommended).[9][10] Lab
coat (chemical-resistant apron
for larger quantities).[6]

Closed-toe shoes.[6]

Acrylates can penetrate latex
and vinyl gloves quickly; nitrile
provides better protection.[9]
[1L0] A lab coat and appropriate
footwear are essential to

prevent skin contact.[6]

Respiratory Protection

Use in a well-ventilated area,
preferably a chemical fume
hood.[5][8] A NIOSH-approved
respirator may be required for
large quantities or inadequate
ventilation.[8][11]

Handling should occur in a
fume hood to minimize

inhalation of vapors or dust.[8]
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Operational Plan for Safe Handling

Adherence to a strict operational protocol is crucial for minimizing exposure and ensuring a
safe laboratory environment.

Engineering Controls:

o Always handle Methyl 3-(4-formylphenyl)acrylate in a certified chemical fume hood to
maintain low airborne concentrations.[5][8]

o Ensure an emergency eyewash station and safety shower are readily accessible and have
been recently tested.[3]

Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is correctly worn.[5] Prepare all
necessary equipment and reagents in the fume hood.

e Weighing and Transferring: Conduct all weighing and transferring of the solid compound
within the fume hood to contain any dust. Use spark-proof tools and ground equipment to
prevent static discharge.[12][13]

e In Use: Keep containers tightly closed when not in use.[5] Avoid contact with skin, eyes, and
clothing.[5] Do not eat, drink, or smoke in the handling area.[5][13]

o After Handling: Wash hands and any exposed skin thoroughly with soap and water after
handling.[5] Decontaminate all surfaces and equipment.

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.

[8]
» Store away from heat, sparks, and open flames.[12][13]

Spill Cleanup:
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e Evacuate: Immediately evacuate the area in case of a significant spill.
o Ventilate: Ensure the area is well-ventilated.

» Contain: Wearing appropriate PPE, contain the spill using inert absorbent material (e.qg.,
sand, vermiculite).

o Collect: Carefully sweep or vacuum the absorbed material into a labeled, sealed hazardous
waste container.[5]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap
and water.

» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

Waste Categories and Disposal Procedures:
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Waste Type

Disposal Procedure

Unused/Excess Product

* DO NOT pour down the drain.[8][14] * Collect
in a clearly labeled, sealed, and appropriate
hazardous waste container.[8] * Dispose of
through your institution's hazardous waste

management program.[8]

Contaminated Materials (PPE, absorbent

materials, etc.)

* Collect all contaminated items (gloves, paper
towels, pipette tips) in a sealed, labeled
hazardous waste bag or container.[8] * Dispose

of as hazardous waste.

Empty Containers

* Rinse the container three times with a suitable
solvent. * Collect the rinsate as hazardous
waste. * The cleaned container can then be
disposed of according to local regulations, which

may allow for recycling.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling Methyl 3-(4-

formylphenyl)acrylate.
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Safe handling workflow for Methyl 3-(4-formylphenyl)acrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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